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Cat. No.: B12385089 Get Quote

The following guidelines provide comprehensive procedures for the proper disposal of

laboratory waste at Southern Methodist University (SMU). These procedures are designed to

ensure the safety of all laboratory personnel and to maintain compliance with federal, state,

and local regulations. All researchers, scientists, and drug development professionals must

adhere to these protocols when handling and disposing of chemical and biological materials.

Chemical Waste Disposal
Proper segregation and disposal of chemical waste are critical to laboratory safety. The

following table outlines the categorization and disposal procedures for various types of

chemical waste.
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Waste Category Description Disposal Procedure

Halogenated Solvents

Organic solvents containing

halogen atoms (e.g.,

chloroform, dichloromethane).

Collect in a designated,

properly labeled, sealed waste

container.

Non-Halogenated Solvents

Organic solvents without

halogen atoms (e.g., ethanol,

methanol, acetone).

Collect in a designated,

properly labeled, sealed waste

container, separate from

halogenated solvents.

Acids Acidic solutions and reagents.

Collect in a designated,

properly labeled, sealed waste

container. Do not mix with

bases or other reactive

chemicals.

Bases
Basic (alkaline) solutions and

reagents.

Collect in a designated,

properly labeled, sealed waste

container. Do not mix with

acids or other reactive

chemicals.

Aqueous Metal Containing

Waste

Solutions containing heavy

metals.

Collect in a designated,

properly labeled, sealed waste

container.

Mercury Waste
Any materials contaminated

with mercury.

Collect separately in a

designated, sealed container

clearly labeled "Mercury

Waste".

Used Oil Non-contaminated used oil.

Can be recycled if not

contaminated. Collect in a

designated container.

Miscellaneous Solids
Grossly contaminated supplies

and solid chemical waste.

Collect separately from liquids

in a designated, labeled

container.
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Special Wastes

Highly reactive substances

such as peroxides, cyanides,

and oxidizers.

Segregate and handle with

extreme caution. Contact

Environmental Health and

Safety (EHS) for specific

disposal instructions.

Key Disposal Regulations:

Waste containers must remain closed except when adding waste.[1]

Laboratories are prohibited from accumulating more than 55 gallons of hazardous waste or 1

quart of acutely toxic waste.[2]

Hazardous waste must be transported on a plastic cart with side walls.[2]

Biological Waste and Sharps Disposal
The Texas Commission on Environmental Quality and the Texas Department of State Health

Services regulate the treatment and disposal of medical waste.[3] The approved methods for

use at SMU are steam disinfection (autoclaving), incineration, and chemical disinfection.[3]
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Waste Type Description Disposal Procedure

Solid Medical Waste

Non-sharp materials

contaminated with biological

agents.

Treat by chemical disinfection

or steam disinfection

(autoclave). After treatment,

place a label on the bag or

container indicating it has been

treated and discard it in the

regular trash.[3]

Liquid Biological Waste

Cultures, stocks, and other

liquid materials containing

biological agents.

Decontaminate via chemical

disinfection or autoclaving

before disposal. Treated

liquids can be poured down

the drain.[4]

Contaminated Sharps

Needles, scalpels, and other

sharp instruments that have

been in contact with blood,

body fluids, or other infectious

materials.

Place immediately into a

designated sharps container.

Do not recap, bend, or break

needles. When the container is

¾ full, close and seal the lid.[3]

Decontamination Procedures
Proper decontamination of laboratory surfaces and equipment is essential to prevent cross-

contamination and ensure a safe working environment.
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Decontamination Method Procedure Application

General Cleaning
Wash surfaces with warm,

soapy water.

General laboratory surfaces,

fume hoods, and chemical

storage areas.[4]

Chemical Disinfection (Solids)

Immerse in a freshly prepared

20% household bleach

solution for at least 30 minutes

and drain thoroughly before

disposal.[3]

Solid biological waste.

Chemical Disinfection (Liquids)

Dilute with household bleach

to a 20% concentration and

hold for 30 minutes.[3]

Liquid biological waste.

Biological Spills

Decontaminate with a 20%

bleach solution or other

suitable disinfectant.[4][5]

Areas that may have been

exposed to biological spills.

Equipment Decontamination

Decontaminate all accessible

surfaces. Biosafety cabinets

should be wiped down,

including the spill pan, with a

suitable disinfectant.[4][5]

Laboratory equipment and

biosafety cabinets.

Waste Disposal Workflow
The following diagram illustrates the general workflow for hazardous waste disposal at SMU.
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Caption: General workflow for hazardous waste disposal at SMU.
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Empty Container Disposal
Properly emptying and disposing of chemical containers is crucial to prevent accidental

exposure and environmental contamination.
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Caption: Procedure for disposing of empty chemical containers.
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Note: Any containers that held acutely hazardous substances must be picked up as part of the

hazardous waste program and should not be disposed of in the regular trash.[2]

For further information or in case of a spill or emergency, contact SMU Environmental Health

and Safety (EHS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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